Cas no 1172397-62-4 (5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole)

• Product Name: 5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole
• CAS No: 1172397-62-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD09834301
• CID: 3159374
• PubChem ID: 25248218
• Update Time: 2025-08-04

5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole
• 1172397-62-4
• 5-cyclopropyl-3-nitro-1-propylpyrazole
• AKOS015922581
• CS-0297794
• 5-cyclopropyl-3-nitro-1-propyl-pyrazole
• EN300-231869
• STK352825
• AKOS005168559

• MDL： MFCD09834301
• Inchi： 1S/C9H13N3O2/c1-2-5-11-8(7-3-4-7)6-9(10-11)12(13)14/h6-7H,2-5H2,1H3
• InChI Key： YGKRXDCFXAEQHY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C2CC2)N(CCC)N=1)=O

Computed Properties

• Exact Mass: 195.100776666Da
• Monoisotopic Mass: 195.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole

5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole: A Comprehensive Overview

5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole, identified by the CAS number 1172397-62-4, is a heterocyclic compound with a pyrazole core. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural features and potential applications. The molecule consists of a pyrazole ring substituted with a cyclopropyl group at the 5-position, a nitro group at the 3-position, and a propyl group at the 1-position. These substituents contribute to its distinctive chemical properties and reactivity.

The pyrazole ring, a five-membered aromatic structure with two adjacent nitrogen atoms, forms the foundation of this compound. The substitution pattern of the pyrazole ring plays a crucial role in determining its electronic properties and reactivity. The cyclopropyl group, known for its strained ring structure, introduces unique steric and electronic effects. The nitro group, on the other hand, is an electron-withdrawing substituent that enhances the electrophilic character of the pyrazole ring. The propyl group provides additional steric bulk and may influence solubility properties.

Recent studies have highlighted the potential of 5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The presence of multiple functional groups makes it an ideal candidate for post-synthetic modification, enabling the creation of tailored materials with specific properties.

In terms of synthesis, 5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole can be prepared through various routes, including condensation reactions and substitution reactions. One common approach involves the reaction of cyclopropane derivatives with appropriate nitro compounds in the presence of a base. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product. Recent advancements in catalytic methods have further improved the efficiency of these reactions.

The physical properties of 5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole are also worth noting. Its melting point is relatively high due to strong intermolecular hydrogen bonding and π–π interactions within the pyrazole ring. The compound is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents such as DMF and DMSO. These properties make it suitable for applications requiring controlled release or targeted delivery systems.

From an environmental perspective, understanding the degradation pathways of 5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, such as UV irradiation or microbial action, this compound undergoes hydrolysis to form less complex products. These findings are essential for developing sustainable synthetic strategies and waste management practices.

In conclusion, 5-Cyclopropyl-3-nitro-1-propyl-1H-pyrazole, CAS number 1172397-62-4, represents a versatile building block in modern organic chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a promising candidate for future innovations in materials science and beyond.